Cas no 1361656-15-6 (4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine)

• Product Name: 4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine
• CAS No: 1361656-15-6
• MF: C₁₁H₃Cl₅N₂O₃
• MW: 388.418117761612
• CID: 4920237
• Update Time: 2025-11-04

4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine

• Inchi： 1S/C11H3Cl5N2O3/c12-6-5(7(13)9(15)10(16)8(6)14)3-1-17-2-4(11(3)19)18(20)21/h1-2H,(H,17,19)
• InChI Key： IZMKHWPLRFMQIJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CNC=C(C1=O)[N+](=O)[O-])Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 516
• XLogP3: 5
• Topological Polar Surface Area: 74.9

Additional information on 4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine

Comprehensive Guide to 4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine (CAS No. 1361656-15-6): Properties, Applications, and Market Insights

4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine (CAS No. 1361656-15-6) is a specialized nitro-substituted pyridine derivative with unique chemical properties that make it valuable in various research and industrial applications. This compound features a perchlorophenyl group attached to the pyridine ring, along with hydroxy and nitro functional groups, which contribute to its reactivity and versatility. Researchers and manufacturers are increasingly interested in this compound due to its potential in pharmaceutical intermediates, agrochemical development, and material science.

The molecular structure of 4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine includes a pyridine core substituted with a hydroxy group at the 4-position, a nitro group at the 3-position, and a perchlorophenyl moiety at the 5-position. This arrangement gives the compound distinct electronic and steric properties, making it useful for designing novel chemical entities. Its CAS number 1361656-15-6 is frequently searched in scientific databases, reflecting its growing importance in organic synthesis and medicinal chemistry.

One of the most common questions about 4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine is its role in drug discovery. The compound's nitro group and aromatic system make it a potential building block for bioactive molecules, particularly in the development of antimicrobial agents and enzyme inhibitors. Recent studies have explored its utility in creating heterocyclic scaffolds, which are crucial for modern pharmaceutical research.

In addition to pharmaceutical applications, 4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine is also investigated for its use in advanced materials. The perchlorophenyl group enhances the compound's stability and electronic properties, making it suitable for applications in organic electronics and catalysis. Researchers are particularly interested in its potential as a ligand in coordination chemistry or as a precursor for functionalized polymers.

The synthesis of 4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine typically involves multi-step organic reactions, including nitration, halogenation, and coupling processes. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's yield and purity. Given its complex structure, researchers often search for efficient synthetic protocols and scalable production methods for this compound.

Market trends indicate a rising demand for 4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine, driven by its applications in high-value chemical industries. Suppliers and manufacturers are expanding their portfolios to include this compound, catering to the needs of research institutions, pharmaceutical companies, and material science labs. Its CAS number 1361656-15-6 is frequently referenced in procurement databases, highlighting its commercial relevance.

Safety and handling of 4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine require adherence to standard laboratory protocols. While not classified as a hazardous substance under most regulations, proper personal protective equipment (PPE) and ventilation are recommended during its use. Researchers often inquire about its storage conditions and compatibility with other reagents, which are critical for ensuring safe experimentation.

Future research on 4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine is expected to explore its potential in green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, scientists are investigating catalytic methods and solvent-free reactions to produce this compound more efficiently. These advancements align with global trends toward sustainable chemical manufacturing.

In summary, 4-Hydroxy-3-nitro-5-(perchlorophenyl)pyridine (CAS No. 1361656-15-6) is a versatile and increasingly important compound in chemical research and industrial applications. Its unique structure and functional groups offer numerous possibilities for innovation in pharmaceuticals, materials science, and beyond. As interest in this compound grows, so does the need for high-quality information and optimized synthetic approaches, making it a focal point for researchers and manufacturers alike.